N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N'-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]-N-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C27H32N4O5/c1-34-22-11-9-21(10-12-22)30-13-15-31(16-14-30)23(25-8-5-17-36-25)19-29-27(33)26(32)28-18-20-6-3-4-7-24(20)35-2/h3-12,17,23H,13-16,18-19H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key: JEHULUDEJKLGBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNC(=O)C(=O)NCC3=CC=CC=C3OC)C4=CC=CO4
• Molecular Formula: C27H32N4O5
• Molecular Weight: 492.6 g/mol

Description

N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide is a useful research compound. Its molecular formula is C27H32N4O5 and its molecular weight is 492.576. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study conducted by Kumar et al. (2017) details the synthesis and pharmacological evaluation of a novel series of compounds related to N1-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)-N2-(2-methoxybenzyl)oxalamide. These compounds demonstrated significant antidepressant and antianxiety activities, indicating potential therapeutic applications in mental health disorders (Kumar et al., 2017).

Antimicrobial Activities

Basoğlu et al. (2013) synthesized azole derivatives, including structures similar to the compound , and investigated their antimicrobial activities. These compounds showed promising results against various microorganisms, suggesting potential use in combating infectious diseases (Basoğlu et al., 2013).

Evaluation as Antipsychotics

Raviña et al. (2000) prepared a series of conformationally restricted butyrophenones, including structures akin to the compound , and evaluated them as antipsychotic agents. These compounds exhibited selectivity and affinity for various dopamine and serotonin receptors, providing insights into their potential use in treating psychiatric disorders (Raviña et al., 2000).

Cardiotropic Activity

Mokrov et al. (2019) synthesized compounds related to the specified chemical and assessed their cardiotropic activity. The findings highlighted the relationship between the structure of the compound and its cardiotropic activity, offering a pathway for developing new therapeutic agents for heart-related conditions (Mokrov et al., 2019).

Affinity for Dopamine Receptors

Penjisevic et al. (2016) synthesized a series of substituted piperidines and piperazines, similar to the target compound, and studied their affinity for dopamine receptors. This research could be fundamental in designing new drugs for neurological disorders, given the role of dopamine in such conditions (Penjisevic et al., 2016).